(S)-Hydroxy(2-furanyl)acetonitrile

• IUPAC Name: (2S)-2-(furan-2-yl)-2-hydroxyacetonitrile
• InChI: InChI=1S/C6H5NO2/c7-4-5(8)6-2-1-3-9-6/h1-3,5,8H/t5-/m0/s1
• InChI Key: OWECZOWCEFVROP-YFKPBYRVSA-N
• Canonical SMILES: C1=COC(=C1)C(C#N)O
• Isomeric SMILES: C1=COC(=C1)[C@H](C#N)O
• Molecular Formula: C6H5NO2
• Molecular Weight: 123.11 g/mol

Description

(S)-Hydroxy(2-furanyl)acetonitrile, also known as HFA, is a versatile compound used in various scientific research applications. It is a chiral building block that can be used to synthesize a wide range of biologically active molecules. HFA is also used as a reagent in various organic reactions, making it an essential compound in organic chemistry.

Mechanism of Action

The mechanism of action of (S)-Hydroxy(2-furanyl)acetonitrile is not well understood. However, studies have shown that it can act as a chiral auxiliary in various organic reactions. It can also be used as a source of chirality in the synthesis of chiral compounds.
Biochemical and Physiological Effects
There is limited information on the biochemical and physiological effects of (S)-Hydroxy(2-furanyl)acetonitrile. However, studies have shown that it is non-toxic and does not have any adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of (S)-Hydroxy(2-furanyl)acetonitrile is its versatility in organic synthesis. It can be used as a chiral building block in the synthesis of various biologically active compounds. (S)-Hydroxy(2-furanyl)acetonitrile is also relatively easy to synthesize, making it an accessible compound for researchers. However, one limitation of (S)-Hydroxy(2-furanyl)acetonitrile is its high cost, which can limit its use in large-scale experiments.

Future Directions

For the use of (S)-Hydroxy(2-furanyl)acetonitrile in scientific research include the synthesis of chiral compounds for drug discovery and the synthesis of chiral materials for electronic and optical applications.

Synthesis Methods

(S)-Hydroxy(2-furanyl)acetonitrile can be synthesized via several methods, including the reaction of 2-furanacetic acid with sodium hydroxide and cyanogen bromide. The reaction yields (S)-Hydroxy(2-furanyl)acetonitrile as a white crystalline solid with a melting point of 90-92°C. Another method involves the reaction of 2-furancarboxaldehyde with hydroxylamine hydrochloride and sodium cyanide. This method yields (S)-Hydroxy(2-furanyl)acetonitrile as a yellow powder with a melting point of 103-105°C.

Scientific Research Applications

(S)-Hydroxy(2-furanyl)acetonitrile is widely used in scientific research, particularly in the synthesis of chiral molecules. It is used as a starting material in the synthesis of various biologically active compounds, including antitumor agents, antiviral agents, and antibiotics. (S)-Hydroxy(2-furanyl)acetonitrile has also been used in the synthesis of chiral ligands for asymmetric catalysis.